

Topic: 5-PAHSA and its Link to Anti-Inflammatory Pathways

Author: BenchChem Technical Support Team. **Date:** May 2026

Compound of Interest

Compound Name: 5-PAHSA-d31

Cat. No.: B1164184

[Get Quote](#)

Executive Summary

This technical guide provides a comprehensive overview of 5-palmitic acid-hydroxy stearic acid (5-PAHSA), a member of the recently discovered class of endogenous lipids known as fatty acid esters of hydroxy fatty acids (FAHFAs). Initially identified for their potent anti-diabetic properties, FAHFAs, and specifically 5-PAHSA, are now recognized as significant modulators of inflammatory processes. This document synthesizes current research to detail the molecular mechanisms underpinning 5-PAHSA's anti-inflammatory effects, focusing on its interaction with key signaling pathways. We explore its role as an agonist for G-protein-coupled receptor 120 (GPR120), leading to the attenuation of pro-inflammatory cascades such as NF- κ B. Furthermore, this guide delves into the impact of 5-PAHSA on various immune cells, its influence on cytokine production, and its connection to other regulatory pathways including AMPK and mTOR. Detailed experimental protocols for in vitro and in vivo investigation are provided, alongside a critical analysis of quantitative data from seminal studies. This guide is intended for researchers, scientists, and drug development professionals seeking to understand and harness the therapeutic potential of 5-PAHSA in inflammatory and metabolic diseases.

Introduction: The Discovery and Significance of 5-PAHSA

In 2014, a landmark study investigating insulin sensitivity in mice led to the discovery of a novel class of endogenous lipids named fatty acid esters of hydroxy fatty acids (FAHFAs).[1][2][3] These lipids were found to be significantly elevated in the adipose tissue of insulin-sensitive mice.[1][3][4] FAHFAs are characterized by a branched ester linkage between a fatty acid and a hydroxy fatty acid.[1] Among the various FAHFA families identified, the palmitic acid esters of hydroxy stearic acids (PAHSAs) are one of the most abundant and well-studied.[5][6]

PAHSA isomers are defined by the position of the ester bond on the hydroxy stearic acid backbone.[2][3] The 5-PAHSA isomer, where palmitic acid is esterified at the 5th carbon of hydroxy stearic acid, has garnered significant attention.[6] Research has shown that circulating and adipose tissue levels of PAHSAs, including 5-PAHSA, are inversely correlated with insulin resistance in both humans and mice, suggesting a crucial role in metabolic homeostasis.[1][3][4] Beyond its profound metabolic effects, 5-PAHSA has emerged as a potent anti-inflammatory molecule, or "lipokine," capable of mitigating inflammatory responses in various contexts, from metabolic inflammation in adipose tissue to acute colitis.[2][7][8] This dual functionality positions 5-PAHSA as a promising therapeutic candidate for a range of diseases characterized by chronic, low-grade inflammation.


The Anti-Inflammatory Role of 5-PAHSA: Mechanistic Insights

The anti-inflammatory activity of 5-PAHSA is multifaceted, involving direct interaction with cell surface receptors, modulation of key intracellular signaling pathways, and regulation of immune cell function.

G-Protein Coupled Receptor 120 (GPR120) Signaling

A primary mechanism for 5-PAHSA's action is through the activation of G-protein-coupled receptor 120 (GPR120), also known as Free Fatty Acid Receptor 4 (FFAR4).[1][3][4] GPR120 is highly expressed in adipocytes, macrophages, and intestinal cells.[9][10] It functions as a sensor for long-chain fatty acids and mediates their anti-inflammatory and insulin-sensitizing effects.[10]

Upon binding of 5-PAHSA, GPR120 initiates a signaling cascade that inhibits pro-inflammatory pathways. A key target is the Nuclear Factor-kappa B (NF- κ B) pathway, a master regulator of inflammation.^{[11][12]} Activation of GPR120 by PAHSAs has been shown to suppress the degradation of I κ B α , the inhibitory protein that sequesters NF- κ B in the cytoplasm.^{[12][13]} This prevents NF- κ B from translocating to the nucleus and activating the transcription of pro-inflammatory genes, such as those for TNF- α , IL-6, and MCP-1.^{[12][13][14]}



[Click to download full resolution via product page](#)

Caption: GPR120-mediated inhibition of the NF-κB pathway by 5-PAHSA.

Modulation of Immune Cell Activity

5-PAHSA and its isomers exert direct effects on immune cells central to the inflammatory response.

- **Macrophages:** In adipose tissue, PAHSAs can reduce inflammation by decreasing the activation of pro-inflammatory macrophages.[\[7\]](#)
- **Dendritic Cells (DCs) and T-Cells:** Studies using 9-PAHSA have shown it can attenuate LPS-induced DC maturation and activation.[\[8\]](#) This is critical because activated DCs present antigens to T-cells, initiating an adaptive immune response. By inhibiting DC activation, PAHSAs can subsequently reduce T-cell proliferation and their polarization towards a pro-inflammatory Th1 phenotype, resulting in lower production of cytokines like IFN- γ and IL-17 in models of colitis.[\[8\]](#)

Context-Dependent Effects and Other Pathways

The anti-inflammatory effects of 5-PAHSA can be context-dependent. Under conditions of extreme hyperglycemia, such as in leptin-receptor deficient db/db mice, the beneficial effects of 5-PAHSA on inflammation were not observed; instead, an increase in inflammatory markers was reported.[\[13\]](#)[\[14\]](#) This was linked to an impairment of 5-PAHSA's ability to activate the AMP-activated protein kinase (AMPK) pathway in a high-glucose environment.[\[13\]](#)[\[14\]](#) Normally, AMPK activation has anti-inflammatory effects, but this action is blunted by high glucose, which appears to promote NF- κ B-mediated inflammation.[\[13\]](#)[\[14\]](#)

Other research points to additional mechanisms:

- **Autophagy:** In neuronal cells under diabetic conditions, 5-PAHSA was found to enhance autophagy by inhibiting the mTOR-ULK1 pathway, which may contribute to neuroprotection.[\[15\]](#)[\[16\]](#)
- **Chemokine Receptors:** A recent study suggests that 9-PAHSA may exert weak anti-inflammatory effects by acting as an antagonist at several chemokine G-protein-coupled receptors, including CCR7, CCR9, CXCR4, and CXCR5, thereby potentially interfering with immune cell trafficking.[\[17\]](#)

Experimental Methodologies for Studying 5-PAHSA

Investigating the anti-inflammatory properties of 5-PAHSA requires a combination of robust in vitro and in vivo experimental models.

In Vitro Experimental Protocols

Objective: To assess the direct effect of 5-PAHSA on inflammatory signaling in a specific cell type.

Model System: Mouse macrophage cell line (e.g., RAW 264.7) or human hepatoma cells (e.g., HepG2).[\[13\]](#)[\[17\]](#)

Protocol: LPS-Induced Inflammation Assay


- **Cell Culture:** Plate cells (e.g., HepG2) in appropriate multi-well plates and culture until they reach approximately 80% confluency.
- **Pre-treatment:** Treat the cells with varying concentrations of 5-PAHSA (e.g., 10 μ M, 50 μ M, 100 μ M) or vehicle control (e.g., DMSO) for a specified period (e.g., 2-4 hours). The choice of concentration is critical; studies have used a wide range, and dose-response experiments are essential.
- **Inflammatory Challenge:** Add Lipopolysaccharide (LPS) (e.g., 10-100 ng/mL) to the wells (except for the negative control group) to induce an inflammatory response. Incubate for a period relevant to the endpoint being measured (e.g., 6-24 hours).
- **Endpoint Analysis:**
 - **Cytokine Secretion (ELISA):** Collect the cell culture supernatant. Use Enzyme-Linked Immunosorbent Assay (ELISA) kits to quantify the concentration of secreted pro-inflammatory cytokines like TNF- α and IL-6.[\[13\]](#)
 - **Gene Expression (qPCR):** Lyse the cells and extract total RNA. Perform reverse transcription to generate cDNA, followed by quantitative PCR (qPCR) using primers specific for inflammatory genes (e.g., Tnf, Il6, Mcp1).[\[8\]](#)
 - **Signaling Pathway Activation (Western Blot):** Prepare cell lysates and separate proteins by SDS-PAGE. Transfer to a membrane and probe with primary antibodies against key

signaling proteins (e.g., phospho-NF- κ B p65, total p65, phospho-I κ B α , total I κ B α) and a loading control (e.g., β -actin).[13] This allows for the direct visualization of pathway inhibition.

In Vivo Experimental Protocols

Objective: To evaluate the therapeutic efficacy of 5-PAHSA in a complex, whole-organism model of inflammation.

Model System: Dextran Sulfate Sodium (DSS)-Induced Colitis in C57BL/6 mice.[8] This model is widely used as it mimics aspects of inflammatory bowel disease (IBD).



[Click to download full resolution via product page](#)

Caption: Experimental workflow for the DSS-induced colitis model in mice.

Protocol: DSS-Induced Colitis Model

- **Acclimation and Pre-treatment:** Acclimate wild-type mice (e.g., C57BL/6) for one week. For three days prior to colitis induction, begin daily oral gavage with either vehicle or a combination of 5-PAHSA (e.g., 10 mg/kg) and 9-PAHSA (e.g., 5 mg/kg).[8] The use of multiple isomers can reflect a more physiological context.
- **Colitis Induction:** Replace normal drinking water with water containing 2-3% DSS. Continue daily oral gavage with vehicle or PAHSAs for the duration of DSS administration (typically 7-10 days).
- **Daily Monitoring:** Record body weight, stool consistency, and the presence of blood in the stool daily to calculate a Disease Activity Index (DAI) score.
- **Endpoint Analysis:**
 - **Histopathology:** At the end of the study, collect the colon, fix in formalin, and embed in paraffin. Section and stain with Hematoxylin and Eosin (H&E) to assess tissue damage, ulceration, and immune cell infiltration.
 - **Flow Cytometry:** Isolate lamina propria mononuclear cells from the colon. Stain with fluorescently-labeled antibodies against immune cell markers (e.g., CD4, CD8) and intracellular cytokines (e.g., IFN- γ , IL-17) to quantify immune cell populations and their activation status.[8]
 - **Gene and Protein Expression:** Homogenize a section of the colon to extract RNA or protein for analysis of inflammatory markers by qPCR or ELISA, respectively.[8]

Quantitative Data and Key Findings

The following tables summarize key quantitative findings from representative studies on the anti-inflammatory effects of PAHSAs.

Table 1: Summary of In Vivo Anti-Inflammatory Studies

Study Model	PAHSA Isomer(s) & Dosage	Duration	Key Anti-Inflammatory Outcomes & Efficacy	Reference
DSS-Induced Colitis	5-PAHSA (10 mg/kg) & 9-PAHSA (5 mg/kg), oral	10 days	Prevented weight loss, improved colitis scores, reduced colonic T-cell activation (IFN- γ +, IL-17+ cells).	[8]
High-Fat Diet (HFD) Mice	5- & 9-PAHSA (2mg/kg/day each), minipump	5 months	Reduced adipose tissue inflammation.	[7]
db/db Mice (Hyperglycemic)	5-PAHSA (50 & 150 mg/kg), oral	30 days	Did not reduce inflammation; increased hepatic and serum inflammatory factors (CRP, TNF- α).	[13][14]

Table 2: Summary of In Vitro Anti-Inflammatory Studies

Cell Type	PAHSA Isomer & Concentration	Inflammatory Stimulus	Key Molecular Effects & Efficacy	Reference
Bone Marrow-Derived DCs	9-PAHSA	LPS	Attenuated DC activation, leading to reduced subsequent T-cell proliferation and Th1 polarization.	[8]
HepG2 Cells (Normal Glucose)	5-PAHSA	Palmitic Acid	Inhibited phosphorylation of I κ B α and NF- κ B, preventing NF- κ B activation.	[13]
HepG2 Cells (High Glucose)	5-PAHSA	Palmitic Acid	Failed to inhibit NF- κ B activation, demonstrating impairment of anti-inflammatory action.	[13][14]
Human Immune Cells (MIMIC® PTE)	9-PAHSA (10-100 μ M)	LPS	Induced a 2- to 3.7-fold reduction in LPS-induced CXCL10 secretion. 5-PAHSA was less potent.	[17]

Challenges and Future Directions

While the therapeutic potential of 5-PAHSA is significant, several challenges and open questions remain for the research and drug development community.

- **Context-Dependency:** The contradictory findings in hyperglycemic models highlight a critical challenge.[\[13\]](#)[\[14\]](#) The efficacy of 5-PAHSA as an anti-inflammatory agent may depend on the underlying metabolic state of the subject. This needs to be a key consideration for its development as a therapeutic for type 2 diabetes, where hyperglycemia is a defining feature.
- **Biosynthesis and Metabolism:** The endogenous enzymes responsible for the synthesis and degradation of 5-PAHSA are not fully characterized.[\[2\]](#) Understanding how to modulate these pathways could offer an alternative therapeutic strategy to direct administration of the lipid.
- **Pharmacokinetics and Delivery:** As a lipid molecule, 5-PAHSA presents challenges for oral bioavailability and formulation. Further research is needed to optimize delivery methods to ensure it reaches target tissues at therapeutic concentrations.
- **Isomer Specificity:** While 5- and 9-PAHSA are the most studied, there are many other isomers.[\[5\]](#) Investigating the distinct biological activities and receptor affinities of different isomers could lead to the development of more potent and specific drugs.[\[6\]](#)

Conclusion

5-PAHSA is a powerful endogenous lipokine that sits at the nexus of metabolism and inflammation. Its ability to suppress inflammation, primarily through the GPR120-NF- κ B axis, has been demonstrated in multiple preclinical models. It directly modulates the function of key immune cells and reduces the expression of pro-inflammatory mediators. However, its efficacy is clearly influenced by the metabolic environment, a crucial consideration for its therapeutic application. The detailed mechanistic insights and experimental frameworks presented in this guide provide a solid foundation for scientists and drug developers. Continued exploration of its complex biology, from receptor pharmacology to metabolic regulation, will be essential to unlock the full potential of 5-PAHSA and the broader FAHFA family as a novel class of therapeutics for inflammatory diseases.

References

- Yore, M.M., Syed, I., Moraes-Vieira, P.M., et al. (2014). Discovery of a class of endogenous mammalian lipids with anti-diabetic and anti-inflammatory effects. *Cell*, 159(2), 318-332.
[\[Link\]](#)

- Paluchova, V., et al. (2022). Fatty Acyl Esters of Hydroxy Fatty Acid (FAHFA) Lipid Families. *Molecules*, 27(19), 6729. [\[Link\]](#)
- Kuda, O., et al. Anti-inflammatory effects of novel lipokines of fatty acid esters of hydroxy fatty acids (FAHFA) family in obesity. Institute of Physiology, Czech Academy of Sciences. [\[Link\]](#)
- Yore, M.M., et al. (2014). Discovery of a class of endogenous mammalian lipids with anti-diabetic and anti-inflammatory effects. *VIVO*. [\[Link\]](#)
- Wang, J.T., et al. (2021). A novel palmitic acid hydroxy stearic acid (5-PAHSA) plays a neuroprotective role by inhibiting phosphorylation of the m-TOR-ULK1 pathway and regulating autophagy. *CNS Neuroscience & Therapeutics*, 27(4), 484-496. [\[Link\]](#)
- Yore, M.M., et al. (2014). Discovery of a Class of Endogenous Mammalian Lipids with Anti-Diabetic and Anti-inflammatory Effects. *ResearchGate*. [\[Link\]](#)
- Syed, I., Lee, J., et al. (2018). Palmitic Acid Hydroxy Stearic Acids Activate GPR40 Which is Involved in Their Beneficial Effects on Glucose Homeostasis. *Cell Metabolism*, 27(5), 1136-1148.e5. [\[Link\]](#)
- Lee, J., et al. (2018). Branched Fatty Acid Esters of Hydroxy Fatty Acids (FAHFAs) Protect against Colitis by Regulating Gut Innate and Adaptive Immune Responses. *The Journal of Biological Chemistry*, 293(40), 15418-15428. [\[Link\]](#)
- Wang, C., et al. (2019). High Glucose Concentration Impairs 5-PAHSA Activity by Inhibiting AMP-Activated Protein Kinase Activation and Promoting Nuclear Factor-Kappa-B-Mediated Inflammation. *Frontiers in Pharmacology*, 9, 1491. [\[Link\]](#)
- Wang, J.T., et al. (2021). A novel palmitic acid hydroxy stearic acid (5-PAHSA) plays a neuroprotective role by inhibiting phosphorylation of the m-TOR-ULK1 pathway and regulating autophagy. *PubMed*. [\[Link\]](#)
- Paluchova, V., et al. (2020). Lipokine 5-PAHSA Is Regulated by Adipose Triglyceride Lipase and Primes Adipocytes for De Novo Lipogenesis in Mice. *Diabetes*, 69(3), 300-313. [\[Link\]](#)

- Wang, C., et al. (2019). High Glucose Concentration Impairs 5-PAHSA Activity by Inhibiting AMP-Activated Protein Kinase Activation and Promoting Nuclear Factor-Kappa-B-Mediated Inflammation. *Frontiers*. [[Link](#)]
- Pflimlin, E., et al. (2023). 9-PAHSA displays a weak anti-inflammatory potential mediated by specific antagonism of chemokine G protein-coupled receptors. *Frontiers in Immunology*, 14, 1195325. [[Link](#)]
- Paluchova, V., et al. (2020). Lipokine 5-PAHSA Is Regulated by Adipose Triglyceride Lipase and Primes Adipocytes for De Novo Lipogenesis in Mice. *PubMed*. [[Link](#)]
- Paluchova, V., et al. (2019). Lipokine 5-PAHSA Is Regulated by Adipose Triglyceride Lipase and Primes Adipocytes for De Novo Lipogenesis in Mice. *ResearchGate*. [[Link](#)]
- Bandak, K., et al. (2022). 5-Hexadecanoyloxyoctadecanoic Acid (5-PAHSA) as a Potential Therapeutic Agent in Diabetes? Preliminary Studies Using the Newly Developed, Fully Functional Islet-on-a-Chip Model. *Molecules*, 27(19), 6512. [[Link](#)]
- Wang, J.T., et al. (2021). The brief procedure for synthesis of 5-PAHSA. *ResearchGate*. [[Link](#)]
- Carullo, G., et al. (2021). GPR120/FFAR4 Pharmacology: Focus on Agonists in Type 2 Diabetes Mellitus Drug Discovery. *Journal of Medicinal Chemistry*, 64(9), 5411-5437. [[Link](#)]
- Carullo, G., et al. (2021). GPR120/FFAR4 Pharmacology: Focus on Agonists in Type 2 Diabetes Mellitus Drug Discovery. *PMC*. [[Link](#)]
- Li, X., et al. (2018). 9-PAHSA promotes browning of white fat via activating G-protein-coupled receptor 120 and inhibiting lipopolysaccharide / NF-kappa B pathway. *Biochemical and Biophysical Research Communications*, 506(2), 345-352. [[Link](#)]
- Kurylowicz, A., & Puzianowska-Kuznicka, M. (2023). Potential Therapeutic Exploitation of G Protein-Coupled Receptor 120 (GPR120/FFAR4) Signaling in Obesity-Related Metabolic Disorders. *International Journal of Molecular Sciences*, 24(13), 10899. [[Link](#)]
- Wang, C., et al. (2019). High Glucose Concentration Impairs 5-PAHSA Activity by Inhibiting AMP-Activated Protein Kinase Activation and Promoting Nuclear. *ScienceOpen*. [[Link](#)]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- 1. Discovery of a class of endogenous mammalian lipids with anti-diabetic and anti-inflammatory effects - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]
- 2. Anti-inflammatory effects of novel lipokines of fatty acid esters of hydroxy fatty acids (FAHFA) family in obesity - FGU [fgu.cas.cz]
- 3. researchgate.net [researchgate.net]
- 4. Discovery of a class of endogenous mammalian lipids with anti-diabetic and anti-inflammatory effects. [vivo.weill.cornell.edu]
- 5. mdpi.com [mdpi.com]
- 6. caymanchem.com [caymanchem.com]
- 7. Palmitic Acid Hydroxy Stearic Acids Activate GPR40 Which is Involved in Their Beneficial Effects on Glucose Homeostasis - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]
- 8. Branched Fatty Acid Esters of Hydroxy Fatty Acids (FAHFAs) Protect against Colitis by Regulating Gut Innate and Adaptive Immune Responses - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]
- 9. GPR120/FFAR4 Pharmacology: Focus on Agonists in Type 2 Diabetes Mellitus Drug Discovery - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]
- 10. Potential Therapeutic Exploitation of G Protein-Coupled Receptor 120 (GPR120/FFAR4) Signaling in Obesity-Related Metabolic Disorders [mdpi.com]
- 11. pubs.acs.org [pubs.acs.org]
- 12. 9-PAHSA promotes browning of white fat via activating G-protein-coupled receptor 120 and inhibiting lipopolysaccharide / NF-kappa B pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
- 13. High Glucose Concentration Impairs 5-PAHSA Activity by Inhibiting AMP-Activated Protein Kinase Activation and Promoting Nuclear Factor-Kappa-B-Mediated Inflammation - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]
- 14. Frontiers | High Glucose Concentration Impairs 5-PAHSA Activity by Inhibiting AMP-Activated Protein Kinase Activation and Promoting Nuclear Factor-Kappa-B-Mediated

[Inflammation \[frontiersin.org\]](#)

- [15. A novel palmitic acid hydroxy stearic acid \(5-PAHSA\) plays a neuroprotective role by inhibiting phosphorylation of the m-TOR-ULK1 pathway and regulating autophagy - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [16. A novel palmitic acid hydroxy stearic acid \(5-PAHSA\) plays a neuroprotective role by inhibiting phosphorylation of the m-TOR-ULK1 pathway and regulating autophagy - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [17. Frontiers | 9-PAHSA displays a weak anti-inflammatory potential mediated by specific antagonism of chemokine G protein-coupled receptors \[frontiersin.org\]](#)
- To cite this document: BenchChem. [Topic: 5-PAHSA and its Link to Anti-Inflammatory Pathways]. BenchChem, [2026]. [Online PDF]. Available at: [\[https://www.benchchem.com/product/b1164184/docs#topic-5-pahsa-and-its-link-to-anti-inflammatory-pathways\]](https://www.benchchem.com/product/b1164184/docs#topic-5-pahsa-and-its-link-to-anti-inflammatory-pathways)

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check